Cas no 1396558-53-4 (3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one)

• Product Name: 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one
• CAS No: 1396558-53-4
• MF: C₁₄H₁₉N₅O₂S
• MW: 321.39796090126
• CID: 5399768
• Update Time: 2025-07-18

3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-pyrimidin-2-ylpiperazine-1-carbonyl)-1,4-thiazepan-5-one
• 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one

• Inchi： 1S/C14H19N5O2S/c20-12-2-9-22-10-11(17-12)13(21)18-5-7-19(8-6-18)14-15-3-1-4-16-14/h1,3-4,11H,2,5-10H2,(H,17,20)
• InChI Key： RBLCBUXAHGHDJM-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(N2CCN(C3=NC=CC=N3)CC2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one

Research Brief on 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one (CAS: 1396558-53-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific biological pathways. Among these, the compound 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one (CAS: 1396558-53-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, characterized by the presence of a pyrimidin-2-yl piperazine moiety and a 1,4-thiazepan-5-one scaffold, has been the subject of recent studies exploring its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one exhibits selective inhibition against specific kinase targets, making it a potential lead compound for further drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic route and optimization of 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one. The study highlighted the challenges associated with the stereochemistry of the thiazepanone ring and the importance of maintaining the correct conformation for optimal biological activity. The researchers successfully developed a scalable synthesis protocol, which could facilitate future preclinical studies.

Another key area of research has been the evaluation of the compound's pharmacokinetic properties. Early in vitro and in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that the compound has the potential to be developed into an orally bioavailable drug. However, further optimization may be required to improve its metabolic stability and reduce potential off-target effects.

Recent preclinical studies have also explored the therapeutic potential of 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one in oncology. In a murine model of breast cancer, the compound showed significant tumor growth inhibition when administered in combination with standard chemotherapy agents. These findings underscore its potential as an adjunct therapy, although additional studies are needed to elucidate its exact mechanism of action and to assess its safety profile in humans.

In conclusion, 3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,4-thiazepan-5-one (CAS: 1396558-53-4) represents a promising small molecule inhibitor with potential applications in kinase-targeted therapies. While significant progress has been made in understanding its synthesis and biological activity, further research is warranted to fully exploit its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its mechanism of action, and evaluating its efficacy in clinical settings.